Cas no 54093-92-4 (6-Des(diethanolamino)-6-chloro Dipyridamole)

6-Des(diethanolamino)-6-chloro Dipyridamole structure
54093-92-4 structure
Product Name:6-Des(diethanolamino)-6-chloro Dipyridamole
CAS No:54093-92-4
MF:C20H30ClN7O2
MW:435.950902462006
CID:939643
PubChem ID:12298684
Update Time:2025-04-19

6-Des(diethanolamino)-6-chloro Dipyridamole Chemical and Physical Properties

Names and Identifiers

    • 6-Des(diethanolamino)-6-chloro Dipyridamole
    • 2,2'-[[2-CHLORO-4,8-DI(PIPERIDIN-1-YL)-PYRIMIDO[5,4-D]PYRIMIDIN-6-YL]NITRILO]DIETHANOL
    • 2-[[2-chloro-4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-6-yl]-(2-hydroxyethyl)amino]ethanol
    • 2,2′-[(6-Chloro-4,8-di-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl)imino]bisethanol
    • 2,2′-{[6-Chloro-4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-2-yl]azanediyl}diethanol
    • 2-Diethanolamino-6-chloro-4,8-dipiperidinopyrimido[5,4-d]pyrimidine
    • 2,2'-[[6-Chloro-4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-2-yl]nitrilo]diethanol
    • Q27273978
    • SCHEMBL5055250
    • UNII-AL4Z465RFJ
    • Ethanol, 2,2'-((6-chloro-4,8-di-1-piperidinylpyrimido(5,4-d)pyrimidin-2-yl)imino)bis-
    • 54093-92-4
    • A899757
    • 2-Diethanolamino-6-chloro-4,8-dipiperidinopyrimido(5,4-d)pyrimidine
    • 2,2'-((6-Chloro-4,8-di(piperidin-1-yl)pyrimido(5,4-d)pyrimidin-2-yl)nitrilo)diethanol
    • DIPYRIDAMOLE IMPURITY C [EP IMPURITY]
    • Dipyridamole impurity C
    • DTXSID50202431
    • AL4Z465RFJ
    • Dipyridamole impurity C [EP]
    • Dipyridamole Imp. C (EP); Dipyridamole USP Related Compound C; Dipyridamole USP RC C; 2,2'-[[6-Chloro-4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-2-yl]nitrilo]diethanol; Dipyridamole Related Compound C; Dipyridamole Impurity C
    • Dipyridamole specified impurity C [EP]
    • Ethanol, 2,2'-((6-chloro-4,8-dipiperidinopyrimido(5,4-d)pyrimidin-2-yl)imino)di-
    • Inchi: 1S/C20H30ClN7O2/c21-19-22-15-16(17(24-19)26-7-3-1-4-8-26)23-20(28(11-13-29)12-14-30)25-18(15)27-9-5-2-6-10-27/h29-30H,1-14H2
    • InChI Key: CWZFYGCEBHRUNO-UHFFFAOYSA-N
    • SMILES: ClC1N=C2C(=C(N=1)N1CCCCC1)N=C(N(CCO)CCO)N=C2N1CCCCC1

Computed Properties

  • Exact Mass: 435.21500
  • Monoisotopic Mass: 435.2149509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.366±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 155-157 ºC
  • Boiling Point: 659.5±65.0 °C at 760 mmHg
  • Flash Point: 352.7±34.3 °C
  • Refractive Index: 1.659
  • Solubility: Slightly soluble (4.8 g/l) (25 º C),
  • PSA: 101.74000
  • LogP: 1.97480
  • Vapor Pressure: 0.0±2.1 mmHg at 25°C

6-Des(diethanolamino)-6-chloro Dipyridamole Security Information

6-Des(diethanolamino)-6-chloro Dipyridamole Pricemore >>

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6-Des(diethanolamino)-6-chloro Dipyridamole Production Method

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